Cas no 15959-03-2 (2-Aminophenyl b-D-Glucuronide)
2-Aminophenyl b-D-Glucuronide structure
Product Name:2-Aminophenyl b-D-Glucuronide
CAS No:15959-03-2
MF:C12H15NO7
MW:285.250004053116
MDL:MFCD00056085
CID:50270
PubChem ID:85208
Update Time:2025-09-27
2-Aminophenyl b-D-Glucuronide Chemical and Physical Properties
Names and Identifiers
-
- 2-Aminophenyl-beta-D-glucuronic acid
- 2-Aminophenyl β-D-Glucuronide
- 2-AMINOPHENYL-β-D-GLUCURONIC ACID
- 2-AMinophenol Glucuronide
- 2-Aminophenyl-&2-Aminophenyl b-D-glucuronide
- 2-Aminophenylb-D-glucuronideHCl
- 2-aminophenylglucuronide
- Einecs 240-094-2
- 2-Aminophenyl ?-D-Glucuronide
- (2S,3S,4S,5R,6S)-6-(2-Aminophenoxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylic acid
- 2-Aminophenyl
- o-aminophenyl .beta.-D-glucuronide
- 15959-03-2
- A-D-Glucuronide
- o-Aminophenyl beta-D-glucopyranosiduronic acid
- 2-AMINOPHENYL BETA-D-GLUCURONIDE
- SCHEMBL1159926
- DTXSID10936129
- (2S,3S,4S,5R,6S)-6-(2-aminophenoxy)-3,4,5-trihydroxyoxane-2-carboxylic acid
- NS00053770
- 2-aminophenyl .beta.-D-glucopyranosiduronic acid
- 2-aminophenyl hexopyranosiduronic acid
- (2S,3S,4S,5R,6S)-6-(2-aminophenoxy)-3,4,5-trihydroxy-tetrahydropyran-2-carboxylic acid
- (2S,3S,4S,5R,6S)-6-(2-Aminophenoxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylicacid
- 2-Aminophenyl b-D-glucuronide
- o-Aminophenyl beta-D-Glucopyranosiduronic Acid; 2-Aminophenol Glucopyranuronoside; 2-Aminophenol Glucuronide; NSC 89270;
- 2-Aminophenyl b-D-Glucuronide
-
- MDL: MFCD00056085
- Inchi: 1S/C12H15NO7/c13-5-3-1-2-4-6(5)19-12-9(16)7(14)8(15)10(20-12)11(17)18/h1-4,7-10,12,14-16H,13H2,(H,17,18)/t7-,8-,9+,10-,12+/m0/s1
- InChI Key: ZVFVTBSWJWONEI-GOVZDWNOSA-N
- SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1C(=O)O)O)O)O)OC1C=CC=CC=1N
Computed Properties
- Exact Mass: 285.08500
- Monoisotopic Mass: 285.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 353
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 143A^2
- XLogP3: -0.7
Experimental Properties
- Density: 1.653
- Boiling Point: 603.3°Cat760mmHg
- Flash Point: 318.7°C
- Refractive Index: 1.692
- PSA: 142.47000
- LogP: -0.87900
2-Aminophenyl b-D-Glucuronide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM506879-1g |
(2S,3S,4S,5R,6S)-6-(2-Aminophenoxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylicacid |
15959-03-2 | 97% | 1g |
$766 | 2023-03-07 | |
| TRC | A623995-25mg |
2-Aminophenyl b-D-Glucuronide |
15959-03-2 | 25mg |
$ 74.00 | 2023-04-19 | ||
| TRC | A623995-50mg |
2-Aminophenyl b-D-Glucuronide |
15959-03-2 | 50mg |
$ 114.00 | 2023-04-19 | ||
| TRC | A623995-100mg |
2-Aminophenyl b-D-Glucuronide |
15959-03-2 | 100mg |
$ 159.00 | 2023-04-19 | ||
| TRC | A623995-250mg |
2-Aminophenyl b-D-Glucuronide |
15959-03-2 | 250mg |
$ 345.00 | 2023-04-19 | ||
| TRC | A623995-1g |
2-Aminophenyl b-D-Glucuronide |
15959-03-2 | 1g |
$ 1188.00 | 2023-04-19 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1606808-50mg |
(2S,3S,4S,5R,6S)-6-(2-aminophenoxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylic acid |
15959-03-2 | 98% | 50mg |
¥1465 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1606808-100mg |
(2S,3S,4S,5R,6S)-6-(2-aminophenoxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylic acid |
15959-03-2 | 98% | 100mg |
¥3558 | 2023-04-15 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-282935-50 mg |
2-Aminophenyl b-D-glucuronide HCl, |
15959-03-2 | 50mg |
¥1316.00 | 2023-06-01 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-282935A-100 mg |
2-Aminophenyl b-D-glucuronide HCl, |
15959-03-2 | 100mg |
¥2557.00 | 2023-06-01 |
2-Aminophenyl b-D-Glucuronide Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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